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Compound of Interest

Compound Name: Dimethyl propylphosphonate

Cat. No.: B118257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 22, 2025

This technical guide provides a comprehensive overview of Dimethyl propylphosphonate
(CAS 18755-43-6), a colorless organophosphorus compound. This document synthesizes

available data on its physicochemical properties, primary applications, synthesis, and

toxicological profile to serve as a foundational resource for professionals in research and

development.

Core Physicochemical Properties
Dimethyl propylphosphonate is a liquid characterized by its thermal stability and low volatility.

[1] Its key physical and chemical properties are summarized below for easy reference.
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Property Value Source(s)

Molecular Formula C5H13O3P [2][3][4]

Molecular Weight 152.13 g/mol [4][5][6]

Appearance Colorless liquid/oil [1][7][8]

Boiling Point 185 °C at 760 mmHg [1][2][3]

Density 1.028 g/cm³ [2][3][9]

Flash Point 80 °C [2][3]

Vapor Pressure 0.975 mmHg at 25 °C [2][3]

Refractive Index 1.396 [2][3]

Solubility

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol.

[2][5][9]

Storage Conditions

Hygroscopic, store in a

refrigerator under an inert

atmosphere.

[2][8][9]

Primary Applications
The predominant application of Dimethyl propylphosphonate is as a halogen-free flame

retardant. Its high phosphorus content and low viscosity make it particularly effective in

isocyanate-based plastics, such as polyurethane (PUR) and polyisocyanurate (PIR) rigid

foams.[5][10] These materials are widely used in construction and roofing insulation. The

compound is also noted for its use in imparting flame and crease resistance to textiles when

combined with other agents.

Synthesis Pathway
The synthesis of Dimethyl propylphosphonate can be achieved through the reaction of

propylphosphonic dichloride with methanol. This process yields the final product,

propanephosphonic acid dimethyl ester.
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Reactants

Process Product

Propylphosphonic Dichloride
(CAS: 4708-04-7)

Reaction

Methanol
(CAS: 67-56-1)

Dimethyl Propylphosphonate
(CAS: 18755-43-6)

Click to download full resolution via product page

A simplified workflow for the synthesis of Dimethyl propylphosphonate.

Toxicological Profile and Safety Information
The toxicological data for Dimethyl propylphosphonate indicates significant health hazards.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as a substance that may cause genetic defects and may damage an

unborn child or is suspected of damaging fertility.[4]

Hazard Class GHS Classification Source(s)

Germ Cell Mutagenicity
Danger (H340: May cause

genetic defects)
[4]

Reproductive Toxicity

Danger (H360Df: May damage

the unborn child; Suspected of

damaging fertility)

[4]

Eye Irritation
Category 2 (H319: Causes

serious eye irritation)
[4][8]

Due to these classifications, stringent safety precautions are required when handling this

substance.
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GHS Hazard Classifications

Required Precautionary Statements (Examples)

Dimethyl Propylphosphonate
(CAS 18755-43-6)

Germ Cell Mutagenicity
(Danger, H340)

Leads to

Reproductive Toxicity
(Danger, H360Df)

Leads to

Eye Irritation
(Warning, H319)

Leads to

P203: Obtain special instructions before use. P318: IF exposed or concerned:
Get medical advice. P405: Store locked up. P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Click to download full resolution via product page

Logical relationship of GHS hazards for Dimethyl propylphosphonate.

Experimental Protocols
Detailed experimental protocols for the specific analysis or use of Dimethyl
propylphosphonate in drug development contexts are not widely available in public literature.

Standard analytical techniques for organophosphorus compounds, such as Gas

Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy, would be

appropriate for its characterization. Researchers should develop and validate specific methods

based on their experimental matrix and objectives, adhering to rigorous safety protocols given

the compound's hazard profile.[11]

Biological Activity and Signaling Pathways
While the compound's GHS classification points to significant biological effects, particularly

concerning mutagenicity and reproductive toxicity, specific signaling pathways and

mechanisms of action have not been detailed in the reviewed literature. Organophosphorus

compounds, as a class, are known to interact with various biological systems, often through
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mechanisms involving enzyme inhibition or oxidative stress. However, the precise molecular

targets and pathways for Dimethyl propylphosphonate remain an area for further

investigation. Its structural similarity to other phosphonates suggests potential for interaction

with nucleotide and phosphate-binding sites in enzymes, but this has not been experimentally

verified in the available sources.

Disposal Considerations
Due to its hazardous nature, Dimethyl propylphosphonate must be disposed of in

accordance with local, state, and federal regulations.[12] The material should be handled as

hazardous waste and can be disposed of through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[12] Discharge into the environment or sewer

systems must be strictly avoided.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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